Cas no 752236-18-3 (Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone)
752236-18-3 structure
Product Name:Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone
CAS No:752236-18-3
MF:C20H24N2O8S2
MW:484.543163299561
CID:6725071
Update Time:2024-03-03
Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone Chemical and Physical Properties
Names and Identifiers
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- Rostratin C
- (-)-Rostratin C
- Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone
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- Inchi: 1S/C20H24N2O8S2/c1-29-11-3-9(23)7-5-19-18(28)22-14-8(10(24)4-12(30-2)16(14)26)6-20(22,32-31-19)17(27)21(19)13(7)15(11)25/h7-8,11-16,25-26H,3-6H2,1-2H3
- InChI Key: WZZFRBNMRXVFNQ-UHFFFAOYSA-N
- SMILES: COC1C(O)C2C(CC34N2C(=O)C2(N(C3=O)C3C(C(OC)CC(C3C2)=O)O)SS4)C(=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- XLogP3: -4.182
Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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